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Compound of Interest

Compound Name: Trihydro(trimethylamine)aluminium

Cat. No.: B099812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of

trihydro(trimethylamine)aluminium, a significant compound in chemical synthesis. This

document outlines its chemical identity, properties, and safety protocols, adhering to the

highest standards for scientific and drug development professionals.

Chemical Identification and Nomenclature
Trihydro(trimethylamine)aluminium is an adduct of alane (AlH₃) and trimethylamine

(N(CH₃)₃). This complex stabilizes the highly reactive alane, making it a more manageable

reagent in various chemical transformations.

CAS Number: 16842-00-5[1]

IUPAC Name: Aluminum, (N,N-dimethylmethanamine)trihydro-, (T-4)-

Synonyms: Alane-trimethylamine complex, TMAA, Trimethylamine alane,

Trimethylaminealuminium hydride, Trimethylamine aluminum hydride[1][2]

Physicochemical Properties
A summary of the key quantitative data for trihydro(trimethylamine)aluminium is presented

in the table below for easy reference and comparison.
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Property Value

Molecular Formula C₃H₁₂AlN

Molecular Weight 89.12 g/mol

Melting Point 76 °C[1]

Boiling Point 20 °C at 2 mmHg[1]

Appearance White crystalline solid

Solubility Reacts with water

Synthesis and Handling
Experimental Protocol for Synthesis:

While various methods exist for the synthesis of alane adducts, a general representative

procedure involves the reaction of an aluminum source with hydrogen in the presence of

trimethylamine. One documented approach describes the synthesis of alane adducts by

reacting Ti-catalyzed aluminum powder with hydrogen gas and trimethylamine (TMA) to form

the alane adduct. The formation of trimethylamine alane has been shown to occur at modest

hydrogen pressures (100 bar).

Handling and Safety Precautions:

Trihydro(trimethylamine)aluminium is a hazardous chemical that requires strict safety

protocols for handling.

General Hazards: The compound is unstable and can be dangerous. It is known to explode

on contact with water and ignite in moist air. When heated to decomposition, it emits toxic

fumes of nitrogen oxides (NOx)[2].

Personal Protective Equipment (PPE): Always handle this compound in an inert atmosphere

(e.g., a glovebox) to prevent contact with moisture and air. Wear appropriate personal

protective equipment, including flame-retardant laboratory coats, safety goggles, and

chemical-resistant gloves.
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Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert

gas. Keep away from sources of ignition and moisture.

Logical Relationship of Components
The following diagram illustrates the adduct formation between aluminum hydride and

trimethylamine.

Adduct Formation of Trihydro(trimethylamine)aluminium

Aluminum Hydride (AlH3)
(Lewis Acid)

Trihydro(trimethylamine)aluminium
(Lewis Acid-Base Adduct)

Accepts electron pair

Trimethylamine (N(CH3)3)
(Lewis Base)

Donates electron pair

Click to download full resolution via product page

Caption: Lewis acid-base adduct formation.

Applications in Chemical Synthesis
Trihydro(trimethylamine)aluminium serves as a versatile reducing agent in organic

synthesis. Its reactivity is comparable to other aluminum hydride reagents, but its solid nature

and stability offer handling advantages. It is particularly useful for the reduction of a wide range

of functional groups.

A conceptual workflow for a typical reduction reaction using this reagent is depicted below.
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Conceptual Workflow for a Reduction Reaction

Starting Material
(e.g., Ester, Ketone)
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Aqueous Workup
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Extraction with
Organic Solvent

Purification
(e.g., Chromatography)

Reduced Product
(e.g., Alcohol)
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Caption: A typical reduction reaction workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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